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Compound of Interest

6-(4,4,5,5-Tetramethyl-1,3,2-
Compound Name:
dioxaborolan-2-yl)-1H-indole

cat. No.: B1387932

Introduction: The Strategic Value of Boron in the
Indole Scaffold

The indole nucleus is a cornerstone in medicinal chemistry and materials science, forming the
structural basis for a vast array of pharmaceuticals, natural products, and functional organic
materials.[1] The strategic introduction of a boron atom onto this privileged scaffold, particularly
at the C6 position, unlocks novel physicochemical properties and expands its synthetic utility.
Organoboron compounds are exceptionally versatile synthetic intermediates, most notably in
Suzuki-Miyaura cross-coupling reactions, allowing for the facile construction of complex
molecular architectures.[2][3]

Beyond their synthetic utility, borylated indoles, especially those forming tetracoordinate boron
complexes, often exhibit unique photophysical characteristics.[4] These properties, including
strong fluorescence and sensitivity to the local environment, make them promising candidates
for applications as fluorescent probes, cell imaging agents, and components in organic light-
emitting diodes (OLEDs).[5][6] This guide provides an in-depth analysis of the core physical
properties of 6-borylated indole derivatives, offering field-proven insights into their structural,
spectroscopic, and electronic characteristics for researchers in drug development and materials
science.

Structural and Crystallographic Properties
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The precise three-dimensional arrangement of atoms dictates the bulk properties of a
molecule. For 6-borylated indoles, single-crystal X-ray diffraction is the definitive technique for
elucidating solid-state conformation, bond lengths, and intermolecular interactions.

Molecular Geometry

In tetracoordinate boron-indole complexes, the boron center adopts a tetrahedral geometry.
The indole ring system itself remains largely planar. A critical structural feature is the planarity
between the indole core and any adjacent directing groups used during synthesis, which
influences the electronic conjugation and, consequently, the photophysical properties.[7] For
instance, in related N-heterocycle-directed borylated indoles, the angle between the indole
plane and the directing heterocycle is often minimal, facilitating electronic communication
across the molecule.[7]

The formation of a six-membered boracycle, which can occur in certain derivatives, is generally
more stable than a five-membered ring due to reduced ring strain.[7] This is reflected in bond
angles around the boron atom that are closer to the ideal tetrahedral angle of 109.5°.[7]
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6-Borylated Indole Core Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Metal-free C—H Borylation and Hydroboration of Indoles - PMC [pmc.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. Density Functional Studies on Photophysical Properties of Boron-Pyridyl-Imino-Isoindoline
Dyes: Effect of the Fusion - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1387932?utm_src=pdf-body-img
https://www.benchchem.com/product/b1387932?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/385249316_Recent_Advances_on_Regioselective_C-H_Borylation_of_Indoles
https://pmc.ncbi.nlm.nih.gov/articles/PMC10586279/
https://www.mdpi.com/1420-3049/28/5/2252
https://pmc.ncbi.nlm.nih.gov/articles/PMC7450629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7450629/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1387932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

PubMed [pubmed.nchbi.nlm.nih.gov]

5. Indole-Boron-Difluoride Complexes with Anticancer and Fluorescence Properties -

e 6. mahidol.elsevierpure.com [mahidol.elsevierpure.com]

e 7. Controlling selectivity in N-heterocycle directed borylation of indoles - Organic &
Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D10B00018G [pubs.rsc.org]

» To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 6-
Borylated Indole Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1387932#physical-properties-of-6-borylated-indole-

derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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